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Compound of Interest

Compound Name: 6-Epidemethylesquirolin D

Cat. No.: B15593400

6-Epidemethylesquirolin D: A Technical
Overview

CAS Number: 165074-00-0
Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive summary of the currently available scientific
information on 6-Epidemethylesquirolin D, a diterpenoid natural product. The information is
compiled from scientific literature and chemical databases.

Core Compound Data

6-Epidemethylesquirolin D is a diterpenoid compound that has been isolated from plant
sources.[1][2][3] Its chemical structure is characterized by a complex polycyclic system.

Physicochemical Properties

The fundamental physicochemical properties of 6-Epidemethylesquirolin D are summarized
in the table below.
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Property Value Source
CAS Number 165074-00-0 [1][4][5]
Molecular Formula C20H2805 [1]
Molecular Weight 348.43 g/mol [1]
Compound Type Diterpenoid [11[3]
Synonyms 6-epi-O-Demethylesquirolin D [1]

N Chloroform, Dichloromethane,
Solubility [5]
Ethyl Acetate, DMSO, Acetone

Physical State Powder [3]

Natural Sources

6-Epidemethylesquirolin D has been identified as a constituent of the following plant species:
o Salvia aspera: It was first isolated from the roots of this plant.[5]

o Coleus forskohlii: It is also found in the herbs of this plant.[1][2][3]

o Euphorbia ehracteolata: This plant is another documented source of the compound.
Experimental Protocols

Isolation and Structure Elucidation from Salvia aspera

The isolation and structural characterization of 6-Epidemethylesquirolin D were first reported
in a 1995 study published in Phytochemistry.[5] The general workflow for such a process is
outlined below.
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Structure Elucidation
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General workflow for natural product isolation and characterization.

The structures of new compounds, including 6-Epidemethylesquirolin D, were established by
spectroscopic means.[5] This typically involves the following techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
determine the carbon-hydrogen framework of the molecule.

o Mass Spectrometry (MS): Provides information on the molecular weight and elemental
composition.

Biological Activity and Mechanism of Action

Extensive searches of the scientific literature and chemical databases did not yield any specific
information on the biological activity, mechanism of action, or signaling pathways associated
with 6-Epidemethylesquirolin D. While other diterpenoids isolated from Salvia and Coleus
species are known to possess a range of biological activities, no such data has been published
for this specific compound.

Synthesis

There is currently no published information regarding the total synthesis of 6-
Epidemethylesquirolin D.
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Conclusion

6-Epidemethylesquirolin D is a known natural product with a defined chemical structure,
isolated from several plant species. However, its biological properties and potential as a
pharmacological agent remain unexplored. The lack of data on its bioactivity, mechanism of
action, and synthesis presents an opportunity for future research in the fields of natural product
chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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